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Compound of Interest

Compound Name: POPG sodium salt

Cat. No.: B15574200 Get Quote

Essential Safety and Handling Guide for POPG
Sodium Salt
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-

palmitoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (POPG) sodium salt. Adherence to

these procedures is essential for ensuring laboratory safety and maintaining product integrity.

I. Personal Protective Equipment (PPE) and Safety
Precautions
While POPG sodium salt is not classified as a hazardous substance, it is prudent to handle it

with care to minimize exposure and potential irritation. A safety data sheet for the similar

compound, 1,2-Dipalmitoyl-sn-glycero-3-phosphoglycerol, sodium salt, indicates that it may

cause skin, eye, and respiratory irritation.[1] Therefore, the following minimum PPE is required

when handling POPG sodium salt in powdered or solution form:
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles
Must be worn at all times in the

laboratory.[2][3][4]

Face Shield

Recommended when there is

a significant risk of splashing.

[2][4]

Hand Protection Disposable Nitrile Gloves

Should be worn when handling

the powder or solutions.[2][3]

[4]

Body Protection Laboratory Coat
To protect skin and clothing

from spills.[2][3]

Respiratory Protection N95 Respirator

Recommended when handling

the powdered form to avoid

inhalation.[5]

II. Operational Plan: Step-by-Step Handling
Procedures
POPG sodium salt is an unsaturated lipid and is susceptible to oxidation and hydrolysis.[6]

Proper handling is crucial to maintain its stability and performance in research applications.

A. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any damage or signs of leakage.

Storage of Powder: Store the sealed container at -20°C for long-term stability.[5]

Storage of Solutions: If received in a solvent, store at -80°C.[6] Solutions should be stored in

glass containers with Teflon-lined caps to prevent leaching of impurities from plastic.[6]

B. Preparation of Stock Solutions:

It is recommended to dissolve the entire contents of the vial upon opening to avoid degradation

of the powdered form due to moisture absorption.[6]
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Equilibration: Before opening, allow the container of powdered POPG sodium salt to warm

to room temperature to prevent condensation of moisture.[6]

Weighing: If weighing is necessary, perform it quickly in a controlled environment with low

humidity. Use of an N95 respirator is recommended during this step to prevent inhalation of

the powder.[5]

Dissolving: Dissolve the POPG sodium salt in a suitable organic solvent, such as

chloroform or ethanol, inside a chemical fume hood.

Storage: Store the resulting solution in a tightly sealed glass vial with a Teflon-lined cap at

-80°C.[6]

C. Use in Experiments:

Thawing: When ready to use, thaw the stock solution at room temperature.

Aliquoting: To minimize freeze-thaw cycles, it is advisable to prepare single-use aliquots from

the stock solution.

Handling: Always handle solutions containing POPG sodium salt with appropriate PPE.

III. Disposal Plan
Proper disposal of POPG sodium salt and associated waste is crucial to ensure environmental

safety and regulatory compliance.

A. Waste Segregation:

Solid Waste: Unused powdered POPG sodium salt and any materials contaminated with

the powder (e.g., weigh boats, spatulas) should be collected in a designated, labeled

hazardous waste container.

Liquid Waste: Unused solutions of POPG sodium salt and solvent rinses should be

collected in a separate, labeled hazardous waste container for organic waste. Do not

dispose of these solutions down the drain.[7]
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Contaminated Consumables: Used gloves, pipette tips, and other disposable items that have

come into contact with POPG sodium salt should be placed in the solid hazardous waste

container.

B. Container Management:

Empty original containers should be triple-rinsed with an appropriate solvent. The rinsate

should be collected as hazardous liquid waste.[7] After rinsing, the container can be

disposed of as non-hazardous waste, or as per your institution's guidelines.[7][8]

C. Final Disposal:

All collected hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
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Caption: Workflow for Handling POPG Sodium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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